Cas no 68527-74-2 (Vanillin Propylene Glycol Acetal)

• Product Name: Vanillin Propylene Glycol Acetal
• CAS No: 68527-74-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD00036666
• CID: 58810
• Update Time: 2026-05-14

Vanillin Propylene Glycol Acetal Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-methyl-1,3-dioxolan-2-yl)phenol
• Vanillin propylene glycol acetal
• Vanilline Propylene Glycol Acetal
• EINECS 271-279-6
• UNII-J6C2S16A8K
• Vanillin Propylene Glycol Acetal(Contain IsoMer)
• Vanillin Propylene Glycol Acetal

• MDL： MFCD00036666
• Inchi： InChI=1S/C11H14O4/c1-7-6-14-11(15-7)8-3-4-9(12)10(5-8)13-2/h3-5,7,11-12H,6H2,1-2H3
• InChI Key： RFGCVZIIIHRESZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2OCC(C)O2)C=C1OC

Computed Properties

• Exact Mass: 210.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 333.1°C at 760 mmHg
• PSA: 47.92000
• LogP: 1.83470
• FEMA: 3905 | VANILLIN PROPYLENE GLYCOL ACETAL

Vanillin Propylene Glycol Acetal Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Vanillin Propylene Glycol Acetal

Research Brief on Vanillin Propylene Glycol Acetal (CAS: 68527-74-2): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

Vanillin Propylene Glycol Acetal (CAS: 68527-74-2) is a derivative of vanillin, a naturally occurring phenolic aldehyde widely used in flavoring and fragrance industries. Recent studies have highlighted its potential applications in chemical biology and pharmaceutical research, particularly due to its enhanced stability and bioavailability compared to vanillin. This research brief synthesizes the latest findings on the synthesis, biological activities, and therapeutic potential of Vanillin Propylene Glycol Acetal, providing insights into its emerging role in drug development and biomedical applications.

Recent advancements in synthetic chemistry have enabled the efficient production of Vanillin Propylene Glycol Acetal with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its synthesis, leveraging green chemistry principles to minimize environmental impact. The study reported a yield of over 90% under optimized conditions, highlighting the scalability of this approach for industrial applications. Furthermore, the structural elucidation of Vanillin Propylene Glycol Acetal using NMR and mass spectrometry confirmed its stability under physiological conditions, making it a promising candidate for further pharmacological investigations.

In the realm of biological activities, Vanillin Propylene Glycol Acetal has shown significant antioxidant and anti-inflammatory properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the compound effectively scavenges reactive oxygen species (ROS) and inhibits pro-inflammatory cytokines in vitro. These findings suggest its potential utility in managing oxidative stress-related disorders, such as neurodegenerative diseases and chronic inflammation. Additionally, molecular docking studies indicated that Vanillin Propylene Glycol Acetal interacts with key enzymes involved in inflammatory pathways, providing a mechanistic basis for its observed effects.

The therapeutic potential of Vanillin Propylene Glycol Acetal extends to its anticancer properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored its effects on cancer cell lines, demonstrating selective cytotoxicity against breast and colon cancer cells while sparing normal cells. The study attributed this selectivity to the compound's ability to induce apoptosis via mitochondrial dysfunction and caspase activation. These results underscore the need for further in vivo studies to evaluate its efficacy and safety as a potential anticancer agent.

Beyond its direct biological effects, Vanillin Propylene Glycol Acetal has also been investigated as a drug delivery enhancer. Research from the Massachusetts Institute of Technology (2023) highlighted its role in improving the solubility and permeability of poorly water-soluble drugs. By forming stable complexes with hydrophobic drugs, Vanillin Propylene Glycol Acetal enhanced their oral bioavailability in animal models, suggesting its utility in formulating next-generation drug delivery systems. This application aligns with the growing demand for excipients that can address the challenges of drug formulation and bioavailability.

In conclusion, Vanillin Propylene Glycol Acetal (CAS: 68527-74-2) represents a versatile compound with multifaceted applications in chemical biology and pharmaceuticals. Its synthesis, biological activities, and therapeutic potential have been substantiated by recent studies, paving the way for further exploration in drug development and biomedical research. Future studies should focus on elucidating its pharmacokinetics, toxicity profile, and clinical efficacy to fully harness its potential in addressing unmet medical needs.